![molecular formula C19H19N3 B3908895 N-(pyridin-2-ylmethyl)-N-(quinolin-4-ylmethyl)prop-2-en-1-amine](/img/structure/B3908895.png)
N-(pyridin-2-ylmethyl)-N-(quinolin-4-ylmethyl)prop-2-en-1-amine
Overview
Description
N-(pyridin-2-ylmethyl)-N-(quinolin-4-ylmethyl)prop-2-en-1-amine, also known as PQP, is a chemical compound that has been extensively studied for its potential applications in scientific research. PQP is a member of the propargylamine family of compounds, which are known to have a variety of biological effects. In
Scientific Research Applications
N-(pyridin-2-ylmethyl)-N-(quinolin-4-ylmethyl)prop-2-en-1-amine has been studied for its potential applications in a variety of scientific fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to have neuroprotective effects and to enhance the growth of neurons. In cancer research, this compound has been shown to inhibit the growth of cancer cells and to induce apoptosis. In drug discovery, this compound has been used as a starting point for the development of new drugs.
Mechanism of Action
The mechanism of action of N-(pyridin-2-ylmethyl)-N-(quinolin-4-ylmethyl)prop-2-en-1-amine is not fully understood, but it is believed to involve the inhibition of monoamine oxidase (MAO) enzymes. MAO enzymes are responsible for the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting MAO enzymes, this compound may increase the levels of these neurotransmitters in the brain, leading to its neuroprotective and neurogenic effects. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its neuroprotective and neurogenic effects, this compound has been shown to inhibit the proliferation of cancer cells and to induce apoptosis. This compound has also been shown to have anti-inflammatory effects, which may contribute to its neuroprotective effects. In animal studies, this compound has been shown to improve cognitive function and to reduce the symptoms of depression and anxiety.
Advantages and Limitations for Lab Experiments
One advantage of N-(pyridin-2-ylmethyl)-N-(quinolin-4-ylmethyl)prop-2-en-1-amine is its relatively low toxicity, which makes it suitable for use in animal studies. This compound is also commercially available, which makes it easy to obtain for research purposes. However, one limitation of this compound is its relatively low potency, which may limit its usefulness in certain applications. Additionally, the mechanism of action of this compound is not fully understood, which may make it difficult to interpret the results of experiments involving the compound.
Future Directions
There are several future directions for research involving N-(pyridin-2-ylmethyl)-N-(quinolin-4-ylmethyl)prop-2-en-1-amine. One area of interest is the development of more potent derivatives of this compound that could be used in drug development. Another area of interest is the exploration of the mechanism of action of this compound, which could lead to a better understanding of its neuroprotective and neurogenic effects. Additionally, this compound could be studied for its potential applications in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have neuroprotective and neurogenic effects, as well as anti-cancer and anti-inflammatory effects. While this compound has some limitations, it is a promising compound for future research in a variety of scientific fields.
Properties
IUPAC Name |
N-(pyridin-2-ylmethyl)-N-(quinolin-4-ylmethyl)prop-2-en-1-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3/c1-2-13-22(15-17-7-5-6-11-20-17)14-16-10-12-21-19-9-4-3-8-18(16)19/h2-12H,1,13-15H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBULUFAYIDEYLR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN(CC1=CC=NC2=CC=CC=C12)CC3=CC=CC=N3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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